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Compound of Interest

Compound Name: D-Glucitol dinitrate

CAS No.: 71888-61-4

Cat. No.: B12657316

Get Quote

Technical Guide & Analytical Workflow

Executive Summary & Chemical Context[1][2][3][4]
[5][6]
D-Glucitol dinitrate (CAS: 87-33-2), widely recognized as Isosorbide Dinitrate (ISDN), is a

vasodilator used in the management of angina pectoris. Chemically, it is the 2,5-dinitrate ester

of 1,4:3,6-dianhydro-D-glucitol.

The molecule possesses a rigid bicyclic "butterfly" scaffold formed by two cis-fused

tetrahydrofuran rings. This structure creates a complex stereochemical environment with two

hydroxyl groups (esterified to nitrates) in distinct orientations:

C2-Position:Endo configuration (towards the V-shape cavity).

C5-Position:Exo configuration (away from the cavity).
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Accurate analysis requires resolving these stereochemical nuances. This guide synthesizes

Infrared (IR), Nuclear Magnetic Resonance (NMR), and Mass Spectrometry (MS) data into a

validated identification protocol.

Structural Visualization
The following diagram illustrates the core bicyclic structure and the stereochemical orientation

critical for spectroscopic assignment.

Figure 1: Stereochemical architecture of Isosorbide Dinitrate showing Endo/Exo nitrate positions.
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Infrared Spectroscopy (IR): The Fingerprint
IR spectroscopy is the primary method for identification in pharmacopeial monographs

(USP/EP). The nitrate ester functionality provides strong, characteristic absorption bands that

are distinct from the parent diol (isosorbide).

Theoretical Basis
Nitrate esters (

) exhibit two principal vibrational modes:

Asymmetric Stretching (

): High energy, typically 1600–1660 cm⁻¹.

Symmetric Stretching (
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): Lower energy, typically 1270–1290 cm⁻¹.

Experimental Protocol (USP Aligned)
Sample Prep: Dissolve residue in Chloroform (CHCl₃) or prepare a KBr pellet.

Cell Path: 0.1 mm matched cells (for solution).

Scan Range: 4000 cm⁻¹ to 600 cm⁻¹.

Diagnostic Peak Table[4]
Functional Group Vibration Mode

Wavenumber
(cm⁻¹)

Notes

-O-NO₂ Asymmetric Stretch 1650
Very strong, broad.

Primary ID peak.

-O-NO₂ Symmetric Stretch 1284 & 1275
Appears as a

characteristic doublet.

C-O-C Ether Stretch 1106

Associated with the

dianhydro ring

system.

O-N N-O Stretch 844
Fingerprint region

confirmation.[2]

C-H Alkane Stretch 2900–3000
Weak intensity

(masked by nitrates).

Critical Check: The presence of the 1284/1275 cm⁻¹ doublet is a specific indicator of the

dinitrate form and distinguishes it from mononitrate metabolites which may show single or

shifted peaks.
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NMR Spectroscopy: Stereochemical Validation
NMR provides the "skeleton" map. Due to the rigid bicyclic structure, the coupling constants (

) are highly specific to the endo/exo stereochemistry.

1H NMR Analysis (CDCl₃, 300-500 MHz)
The nitrate groups are strongly electron-withdrawing, causing a significant downfield shift (

ppm) of the protons at C2 and C5 compared to unsubstituted isosorbide.

Proton Position
Shift (δ
ppm)

Multiplicity
Coupling (

Hz)

Assignment
Logic

H-2
Endo (α to

ONO₂)
5.38 td / m

Dihedral

angle ~90°

with H3

(Karplus

relationship).

H-5
Exo (α to

ONO₂)
5.32 q / m

Coupled to

H4 and H6s.

H-3 Bridgehead 5.00 t / m -

Alpha to

ether oxygen

and

bridgehead.

H-4 Bridgehead 4.55 d / m -
Alpha to

ether oxygen.

H-1a/b Methylene 3.85 – 4.15 dd / m -

Geminal

coupling

distinct.

H-6a/b Methylene 3.85 – 4.15 dd / m -
Overlaps with

H1 region.

13C NMR Analysis (CDCl₃)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12657316?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The symmetry of the molecule is low (

), resulting in 6 distinct carbon signals.

Nitrate Carbons (C2, C5): 80.0 – 82.0 ppm (Deshielded by nitrate).

Bridgehead Carbons (C3, C4): 84.0 – 86.0 ppm (Ether linkage).

Methylene Carbons (C1, C6): 69.0 – 74.0 ppm.

Mass Spectrometry (MS): Molecular Weight &
Fragmentation[8][9]
Nitrate esters are thermally labile and difficult to ionize by standard Electron Impact (EI) without

degradation. Electrospray Ionization (ESI) or APCI in Negative Mode is often preferred for trace

analysis, though Positive Mode is used for adducts.

Ionization Strategy[10]
Technique: LC-MS/MS (ESI).[3][4]

Polarity:

Positive (+): Forms stable Sodium (

, m/z 259) or Ammonium (

, m/z 254) adducts. Protonated molecular ion

is often weak or absent.

Negative (-): Often used for metabolites or with acetate buffer to form

adducts.

Fragmentation Pathway (MS/MS)
Fragmentation is dominated by the loss of the nitro group (

, 46 Da) and the nitrate ester cleavage.
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Precursor:

259 (

, nominal mass 236 + 23).

Primary Fragment: Loss of

radical or

.

259

196 (Loss of

, 63 Da).

259

183 (Loss of

+ O?).

Secondary Fragment: Loss of second nitrate group leading to the isosorbide core ions.

Figure 2: Proposed Fragmentation Pathway for Isosorbide Dinitrate (ESI+)
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Integrated Analytical Workflow
For purity assessment in drug development, a multi-modal approach is required.

Identity (IR): Confirm the 1284/1275 cm⁻¹ doublet to ensure dinitrate structure.

Purity (HPLC-UV/MS): Separation of ISDN from 2-mononitrate (2-ISMN) and 5-mononitrate

(5-ISMN) metabolites.

Column: C18 (e.g., USP L1).

Mobile Phase: Water/Methanol (isocratic).

Detection: UV at 220 nm (nitrate absorption) or MS.

Structure Verification (NMR): Use 1H NMR to verify the ratio of H2/H5 signals to bridgehead

signals, ensuring no hydrolysis has occurred (which would shift H2/H5 upfield).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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